
Proper Disposal of C9-200: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C9-200

Cat. No.: B15575938 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of C9-200, a flammable and toxic hydrocarbon mixture. Researchers,

scientists, and drug development professionals are advised to adhere to these procedures to

ensure personal safety and environmental compliance. C9-200, also known as Gasoline

Blendstock C9 or C9+, is regulated as a combustible and very toxic substance, with suspected

carcinogenic properties.[1]

Safety and Hazard Profile
C9-200 is a clear, amber-colored liquid with an aromatic odor.[1] It is crucial to handle this

chemical with appropriate personal protective equipment (PPE) in a well-ventilated area, away

from heat, sparks, or open flames.[2][3][4] Vapors are heavier than air and can accumulate in

low-lying areas.[1]

Quantitative Hazard Classification:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15575938?utm_src=pdf-interest
https://www.benchchem.com/product/b15575938?utm_src=pdf-body
https://www.benchchem.com/product/b15575938?utm_src=pdf-body
https://www.novachem.com/wp-content/uploads/C9200Hydrocarbons_BG_AMER_EN.pdf
https://www.benchchem.com/product/b15575938?utm_src=pdf-body
https://www.novachem.com/wp-content/uploads/C9200Hydrocarbons_BG_AMER_EN.pdf
https://www.novachem.com/wp-content/uploads/GasolineBlendstockC9_SDS_AMER_CAEN.pdf
https://fiddes.co.uk/app/uploads/2022/08/Fiddes-Oil-Stain-Thinners-MSDS-1.pdf
https://dhc-solvent.de/downloads/DHC_SDS_006_en.pdf
https://www.novachem.com/wp-content/uploads/C9200Hydrocarbons_BG_AMER_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Category Classification Notes

Flammable Liquids Category 3 Flammable liquid and vapor.[2]

Acute Toxicity (Inhalation) Category 3 Toxic if inhaled.[2]

Acute Toxicity (Oral) Category 4 Harmful if swallowed.[2]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[2]

Serious Eye Damage/Irritation Category 2A
Causes serious eye irritation.

[2]

Germ Cell Mutagenicity Category 1B May cause genetic defects.[2]

Carcinogenicity Category 1A

May cause cancer.[2] Some

components are listed as

possibly carcinogenic to

humans.[1]

Reproductive Toxicity Category 2
Suspected of damaging fertility

or the unborn child.[2]

Aspiration Hazard Category 1
May be fatal if swallowed and

enters airways.[2][3][5]

Aquatic Hazard (Acute) Category 1 Very toxic to aquatic life.[2]

Aquatic Hazard (Chronic) -
Toxic to aquatic life with long

lasting effects.[3][4]

Experimental Protocol: C9-200 Waste Disposal
This protocol outlines the step-by-step procedure for the safe disposal of C9-200 from a

laboratory setting.

Materials:

Appropriate chemical waste container (properly labeled)

Personal Protective Equipment (PPE):
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Chemical-resistant gloves

Safety goggles or face shield

Flame-retardant lab coat

Respiratory protection (if ventilation is inadequate)[2]

Non-combustible absorbent material (e.g., sand, earth, vermiculite)[6]

Fume hood

Procedure:

Preparation and Labeling:

Obtain a designated hazardous waste container from your institution's Environmental

Health and Safety (EHS) department.

Ensure the container is properly labeled for flammable and toxic chemical waste.

Fill out all required information on the hazardous waste label, including the chemical name

("C9-200" or "Mixed Hydrocarbons, C9+"), quantity, and date.[7] Do not use abbreviations

or chemical formulas.[7]

Waste Collection:

Conduct all transfers of C9-200 waste inside a certified chemical fume hood to minimize

inhalation exposure.[8]

Carefully pour the C9-200 waste into the designated waste container. Avoid splashing.

Do not overfill the container; typically, fill to no more than 80% capacity to allow for vapor

expansion.

Container Sealing and Storage:

Securely close the waste container lid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.novachem.com/wp-content/uploads/GasolineBlendstockC9_SDS_AMER_CAEN.pdf
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/292.pdf
https://www.benchchem.com/product/b15575938?utm_src=pdf-body
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-8-hazardous-waste-disposal-procedures
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-8-hazardous-waste-disposal-procedures
https://www.benchchem.com/product/b15575938?utm_src=pdf-body
https://www.uwlax.edu/globalassets/offices-services/ehs/part-g.pdf
https://www.benchchem.com/product/b15575938?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the sealed container in a designated, well-ventilated, and cool hazardous waste

accumulation area.[3][4]

Keep the container away from ignition sources, oxidizing agents, and acids.[2]

Spill Management:

In the event of a spill, immediately alert personnel in the area.

If safe to do so, contain the spill using a non-combustible absorbent material.[6]

Collect the contaminated absorbent material and place it in a separate, sealed waste

container labeled as "Debris contaminated with C9-200."

Clean the spill area thoroughly.

Disposal Request:

Once the waste container is full or ready for pickup, follow your institution's procedures to

request a hazardous waste pickup from the EHS department. This may involve submitting

an online form.[7]

Important Considerations:

DO NOT dispose of C9-200 down the drain or in regular trash.[6] This substance is toxic to

aquatic life and can cause long-lasting environmental damage.[3]

DO NOT mix C9-200 with incompatible waste streams.

Empty containers that held C9-200 should be treated as hazardous waste and disposed of

through the same channels.[6] Do not reuse empty containers.[6]

Recycling of the chemical is preferred to disposal or incineration where possible.[6] Consult

with your EHS department for potential recycling or redistribution options.[8]

C9-200 Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://fiddes.co.uk/app/uploads/2022/08/Fiddes-Oil-Stain-Thinners-MSDS-1.pdf
https://dhc-solvent.de/downloads/DHC_SDS_006_en.pdf
https://www.novachem.com/wp-content/uploads/GasolineBlendstockC9_SDS_AMER_CAEN.pdf
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/292.pdf
https://www.benchchem.com/product/b15575938?utm_src=pdf-body
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-8-hazardous-waste-disposal-procedures
https://www.benchchem.com/product/b15575938?utm_src=pdf-body
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/292.pdf
https://fiddes.co.uk/app/uploads/2022/08/Fiddes-Oil-Stain-Thinners-MSDS-1.pdf
https://www.benchchem.com/product/b15575938?utm_src=pdf-body
https://www.benchchem.com/product/b15575938?utm_src=pdf-body
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/292.pdf
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/292.pdf
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/292.pdf
https://www.uwlax.edu/globalassets/offices-services/ehs/part-g.pdf
https://www.benchchem.com/product/b15575938?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Handling (in Fume Hood) Storage & Final Disposal

Spill Response

Obtain & Label 
Waste Container

Transfer Waste to 
Container

Securely Seal 
Container

Contain Spill with 
Absorbent

Spill Occurs

Store in Designated 
Waste Area

Request EHS 
Waste Pickup

Collect & Dispose of 
Contaminated Material

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of C9-200 in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15575938#c9-200-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b15575938#c9-200-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15575938?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

